Cas no 78773-77-0 (tert-butyl 2-(cyclopropylamino)propanoate)

Tert-butyl 2-(cyclopropylamino)propanoate is a versatile chiral building block widely used in organic synthesis and pharmaceutical applications. This compound features a tert-butyl ester group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The cyclopropylamine moiety contributes to its conformational rigidity, making it valuable for designing bioactive molecules with improved metabolic stability. Its chiral center allows for stereoselective synthesis, enabling the production of enantiomerically pure intermediates. The compound is particularly useful in peptidomimetics and small-molecule drug development due to its balanced lipophilicity and steric properties. It exhibits good solubility in common organic solvents, simplifying purification and handling. The tert-butyl group also provides steric protection, minimizing unwanted side reactions during multi-step syntheses.
tert-butyl 2-(cyclopropylamino)propanoate structure
78773-77-0 structure
Product Name:tert-butyl 2-(cyclopropylamino)propanoate
CAS No:78773-77-0
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD20680093
CID:4659071
PubChem ID:18187829
Update Time:2025-07-02

tert-butyl 2-(cyclopropylamino)propanoate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-(cyclopropylamino)propanoate
    • tert-butyl 2-(cyclopropylamino)propanoate
    • MDL: MFCD20680093
    • Inchi: 1S/C10H19NO2/c1-7(11-8-5-6-8)9(12)13-10(2,3)4/h7-8,11H,5-6H2,1-4H3/t7-/m0/s1
    • InChI Key: SFAKZGKYNSDTOR-ZETCQYMHSA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@H](C)NC1CC1

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tert-butyl 2-(cyclopropylamino)propanoate Related Literature

Additional information on tert-butyl 2-(cyclopropylamino)propanoate

Introduction to Tert-butyl 2-(cyclopropylamino)propanoate (CAS No. 78773-77-0)

Tert-butyl 2-(cyclopropylamino)propanoate, with the chemical formula C9H17N1O2, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 78773-77-0, is a derivative of propanoic acid featuring a tert-butyl group and a cyclopropylamino substituent. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the synthesis of novel bioactive molecules.

The tert-butyl group, a common protective group in organic synthesis, contributes to the stability and reactivity of the molecule in various chemical transformations. This characteristic is particularly useful in multi-step synthetic pathways where selective protection and deprotection are crucial. The presence of the cyclopropylamino moiety adds another layer of complexity, influencing both the electronic and steric properties of the molecule. This substitution pattern has been explored in the development of new pharmaceutical agents due to its potential to modulate biological activity.

In recent years, there has been a growing interest in the use of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group is known for its ability to enhance metabolic stability and improve oral bioavailability, making it an attractive feature for drug candidates. The combination of the tert-butyl 2-(cyclopropylamino)propanoate structure with these properties suggests that it could be a valuable intermediate in the synthesis of drugs targeting various therapeutic areas.

One of the most exciting applications of this compound is in the field of drug discovery. Researchers have been exploring its potential as a building block for more complex molecules with enhanced pharmacological properties. For instance, derivatives of tert-butyl 2-(cyclopropylamino)propanoate have been investigated for their role in developing inhibitors targeting enzymes involved in inflammatory pathways. These studies have shown promising results in preclinical models, indicating that such compounds could have therapeutic potential in conditions like arthritis and other inflammatory disorders.

The synthesis of tert-butyl 2-(cyclopropylamino)propanoate involves several key steps that highlight its synthetic utility. The tert-butyl group can be introduced via alkylation reactions, while the cyclopropylamino moiety is typically incorporated through reductive amination or nucleophilic substitution reactions. These synthetic strategies not only demonstrate the versatility of this compound but also provide insights into how it can be modified to produce more complex derivatives.

The pharmacological profile of tert-butyl 2-(cyclopropylamino)propanoate has been studied extensively in recent years. Initial studies have revealed that this compound exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound for drug development. Furthermore, its structural features have been found to enhance binding affinity to target proteins, making it an attractive candidate for further optimization.

In addition to its pharmaceutical applications, tert-butyl 2-(cyclopropylamino)propanoate has shown promise in materials science research. Its unique structural properties make it a suitable candidate for developing new polymers and coatings with enhanced mechanical and thermal properties. The presence of both polar and non-polar groups in its structure allows for versatile interactions with other molecules, making it a valuable component in advanced material formulations.

The future prospects for tert-butyl 2-(cyclopropylamino)propanoate are vast and exciting. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in both pharmaceuticals and materials science. The combination of its structural features and functional versatility makes it an indispensable tool for researchers looking to develop innovative solutions across multiple disciplines.

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